Cas no 139192-71-5 (9,10-Anthracenedione, 1,3,8-trihydroxy-2-(hydroxymethyl)-6-methyl-)

• Product Name: 9,10-Anthracenedione, 1,3,8-trihydroxy-2-(hydroxymethyl)-6-methyl-
• CAS No: 139192-71-5
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 1263543
• Update Time: 2024-08-04

9,10-Anthracenedione, 1,3,8-trihydroxy-2-(hydroxymethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,3,8-trihydroxy-2-(hydroxymethyl)-6-methyl-

• Inchi： 1S/C16H12O6/c1-6-2-7-12(11(19)3-6)16(22)13-8(14(7)20)4-10(18)9(5-17)15(13)21/h2-4,17-19,21H,5H2,1H3
• InChI Key： YNYPELUADGQZIN-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C(=O)C3=C(C2=O)C(O)=CC(C)=C3)=CC(O)=C1CO

Computed Properties

• Exact Mass: 300.06336

Experimental Properties

• Density: 1.627±0.06 g/cm3(Predicted)
• Boiling Point: 653.0±55.0 °C(Predicted)
• PSA: 115.06
• pka: 6.33±0.20(Predicted)